Cas no 41095-01-6 (Ethyl 5-acetyl-4-(butylamino)-6-oxo-1h-pyridine-3-carboxylate)
41095-01-6 structure
Product Name:Ethyl 5-acetyl-4-(butylamino)-6-oxo-1h-pyridine-3-carboxylate
CAS No:41095-01-6
MF:C14H20N2O4
MW:280.319603919983
CID:926572
PubChem ID:314894
Update Time:2025-04-19
Ethyl 5-acetyl-4-(butylamino)-6-oxo-1h-pyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-acetyl-4-(butylamino)-6-oxo-1h-pyridine-3-carboxylate
- 3-Acetyl-4-butylamino-2-hydroxypyridin-5-carbonsaeureethylester
- 3-acetyl-4-butylamino-2-hydroxypyridine-5-carboxylic acid ethyl ester
- AC1L7QJL
- AG-F-46089
- CTK4I4247
- ETHYL 5-ACETYL-4-BUTYLAMINO-6-OXO-1H-PYRIDINE-3-CARBOXYLATE
- NSC235196
- DTXSID60311008
- SCHEMBL11820609
- Ethyl 5-acetyl-4-(butylamino)-6-oxo-1,6-dihydropyridine-3-carboxylate
- NSC-235196
- NSC 235196
- HZKFYEQNQXDLJB-UHFFFAOYSA-N
- 41095-01-6
-
- Inchi: 1S/C14H20N2O4/c1-4-6-7-15-12-10(14(19)20-5-2)8-16-13(18)11(12)9(3)17/h8H,4-7H2,1-3H3,(H2,15,16,18)
- InChI Key: HZKFYEQNQXDLJB-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=CNC(C(C(C)=O)=C1NCCCC)=O)=O
Computed Properties
- Exact Mass: 280.1424
- Monoisotopic Mass: 280.14230712g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 478
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 84.5Ų
Experimental Properties
- PSA: 84.5
- LogP: 2.45150
Ethyl 5-acetyl-4-(butylamino)-6-oxo-1h-pyridine-3-carboxylate Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
41095-01-6 (Ethyl 5-acetyl-4-(butylamino)-6-oxo-1h-pyridine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk